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Compound of Interest

Compound Name: N,N'-bis(3-aminopropyl)oxamide

Cat. No.: B15600689 Get Quote

An In-depth Technical Guide to N,N'-bis(3-
aminopropyl)oxamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N'-bis(3-aminopropyl)oxamide is a chemical compound with potential applications in

various scientific fields. This guide provides a summary of its core chemical properties.

However, a comprehensive review of available scientific literature and chemical databases

reveals a notable absence of detailed experimental protocols for its synthesis, as well as a lack

of published data regarding its specific biological activities, signaling pathways, and

quantitative experimental results. This document outlines the known information and highlights

the current gaps in the scientific understanding of this compound.

Core Chemical Properties
N,N'-bis(3-aminopropyl)oxamide is an organic molecule characterized by a central oxamide

core flanked by two aminopropyl chains.

Molecular Formula and Weight
The fundamental chemical attributes of N,N'-bis(3-aminopropyl)oxamide are summarized in

the table below.
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Property Value Source

Molecular Formula C₈H₁₈N₄O₂ [1]

Molecular Weight 202.25 g/mol [1]

IUPAC Name
N,N'-bis(3-

aminopropyl)oxamide
[1]

CAS Number 19980-60-0 [1]

Synthesis and Experimental Protocols
A thorough search of scientific literature and patent databases did not yield a specific, detailed

experimental protocol for the synthesis of N,N'-bis(3-aminopropyl)oxamide. While general

methods for the synthesis of bisamides and related oxamides are documented, a dedicated

and reproducible procedure for this particular compound is not readily available in the public

domain.

A generalized conceptual workflow for the synthesis of a bisamide, which could potentially be

adapted for N,N'-bis(3-aminopropyl)oxamide, is presented below. This is a hypothetical

pathway and has not been experimentally validated for this specific compound.
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Caption: Hypothetical synthesis workflow for N,N'-bis(3-aminopropyl)oxamide.
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Biological Activity and Signaling Pathways
Currently, there is no published research detailing the specific biological activities or the

signaling pathways associated with N,N'-bis(3-aminopropyl)oxamide. While the broader

class of polyamines and their derivatives are known to play roles in various biological

processes, the specific effects of this compound remain uninvestigated. The potential for this

molecule in drug development is therefore speculative and would require significant

foundational research.

The diagram below illustrates a generic logical relationship for investigating the unknown

biological functions of a compound like N,N'-bis(3-aminopropyl)oxamide.

N,N'-bis(3-aminopropyl)oxamide High-Throughput Screening
(e.g., Cell-based assays)

Introduce to Identification of Biological 'Hits'Leads to Target Identification and ValidationRequires Mechanism of Action StudiesInforms Elucidation of Signaling PathwayReveals

Click to download full resolution via product page

Caption: Logical workflow for determining the biological activity of an uncharacterized

compound.

Quantitative Data
Due to the absence of published experimental studies on N,N'-bis(3-aminopropyl)oxamide,

there is no quantitative data available to be summarized in a tabular format. This includes, but

is not limited to, data related to its efficacy, toxicity, pharmacokinetic properties, or in vitro and

in vivo activity.

Conclusion and Future Directions
N,N'-bis(3-aminopropyl)oxamide remains a largely uncharacterized molecule. While its basic

chemical properties are known, the lack of detailed synthetic protocols and the complete

absence of biological data represent a significant knowledge gap. For researchers and

professionals in drug development, this compound presents an opportunity for novel

investigation. Future research should prioritize the development of a robust and scalable

synthesis method, followed by comprehensive screening to determine any potential biological
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activities. Such studies would be the foundational step in understanding the potential utility of

N,N'-bis(3-aminopropyl)oxamide in scientific and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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